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Dieses Support-Center bietet Forschern, Wissenschaftlern und Fachleuten in der

Arzneimittelentwicklung technische Anleitungen und Antworten auf häufig gestellte Fragen zur

Gewährleistung der Stabilität und Genauigkeit von Vitamin-B-Komplex-Analysestandards.

Häufig gestellte Fragen (FAQs)
F1: Was sind die kritischsten Faktoren, die die Stabilität von Vitamin-B-Komplex-Standards

beeinflussen?

Die Stabilität von B-Vitaminen in analytischen Standards wird von mehreren Faktoren

beeinflusst. Die wichtigsten sind pH-Wert, Temperatur, Lichteinwirkung und die Anwesenheit

von Oxidations- und Reduktionsmitteln.[1] B-Vitamine wie Thiamin (B1) sind in sauren

Lösungen stabil, zersetzen sich aber schnell bei einem pH-Wert über 7,0.[2] Riboflavin (B2) ist

besonders lichtempfindlich, während Cyanocobalamin (B12) durch Licht und die Anwesenheit

anderer Vitamine, wie z. B. Ascorbinsäure, abgebaut werden kann.[1][3][4]

F2: Welche allgemeinen Lagerungsbedingungen werden für Vitamin-B-Komplex-

Standardlösungen empfohlen?

Um die Stabilität zu maximieren, sollten Vitamin-B-Komplex-Standardlösungen im Kühlschrank

bei 2–8 °C gelagert und vor Licht geschützt werden, indem Braunglasgefäße oder mit Folie

umwickelte Behälter verwendet werden.[5][6] Die Referenzstandards in Pulverform sollten an
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einem dunklen, kühlen Ort gelagert werden, um den Abbau durch Licht zu verhindern.[7] Für

die Langzeitlagerung von Serumproben, die Folat und Vitamin B12 enthalten, sind

Temperaturen von -70 °C ausreichend, um die ursprüngliche Konzentration für ein Jahr zu

erhalten.[8]

F3: Wie wirkt sich der pH-Wert der Lösung auf die einzelnen B-Vitamine im Komplex aus?

Der pH-Wert ist ein entscheidender Faktor für die Stabilität der einzelnen B-Vitamine:

Thiamin (B1): Deutlich stabiler in sauren Lösungen (pH 3) als in leicht sauren bis neutralen

Lösungen (pH 6).[9] Bei einem pH-Wert unter 5,5 ist es stabil, kann aber bei einem pH-Wert

über 7,0 schnell abgebaut werden.[2]

Riboflavin (B2): Die Stabilität ist pH-abhängig, wobei der optimale Bereich um pH 5–6 liegt.

[4]

Cyanocobalamin (B12): Die optimale Stabilität wird bei einem pH-Wert zwischen 4,0 und 6,5

beobachtet.[1] Eine Studie ergab, dass der optimale pH-Wert bei 5,8 liegt.[1]

Pantothensäure (B5): Der Abbau findet sowohl im sauren als auch im alkalischen pH-

Bereich statt.

F4: Können die B-Vitamine in einem Komplexstandard miteinander interagieren und die

Stabilität beeinträchtigen?

Ja, Wechselwirkungen zwischen den Vitaminen können zu einem erheblichen Abbau führen.

Beispielsweise kann die Anwesenheit von Thiamin (B1) und Niacinamid (B3) den Abbau von

Cyanocobalamin (B12) in Injektionslösungen beschleunigen.[10] Auch Ascorbinsäure (Vitamin

C) kann den Abbau von Cyanocobalamin beschleunigen, wobei Hydroxocobalamin als

Zwischenprodukt entsteht.[11]

F5: Welche Stabilisatoren können zu analytischen Standards des Vitamin-B-Komplexes

hinzugefügt werden?

Zur Verbesserung der Stabilität können verschiedene Stabilisatoren verwendet werden. Eine

synergistische Kombination von Stabilisatoren wie DL-Äpfelsäure, Dinatriumedetat (EDTA) und

Kaliumhexacyanoferrat(III) hat sich als wirksam erwiesen.[12] Andere patentierte
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Formulierungen schlagen die Verwendung von Thio-Carbonsäuren wie Thioglykolsäure oder

Thioäpfelsäure in Konzentrationen von 0,05 bis 5 % (w/v) vor, um die Bildung von

Ablagerungen zu verzögern.[13]

Leitfaden zur Fehlerbehebung
F: Warum sehe ich eine geringe Wiederfindung für Thiamin (B1) in meiner HPLC-Analyse?

A: Eine geringe Wiederfindung von Thiamin kann auf mehrere Faktoren zurückzuführen sein:

Adsorptive Verluste: Thiamin kann an Glasoberflächen, insbesondere an Glasfaserfiltern und

Autosampler-Fläschchen aus Borosilikatglas, adsorbieren, was zu erheblichen Verlusten

führt.[14] Die Verwendung von polymeren Filtern (z. B. Nylon, Celluloseacetat) und

Lagerbehältern (z. B. Polycarbonat, Polypropylen) wird empfohlen, um diese Verluste zu

minimieren.[15]

pH-Instabilität: Wenn der pH-Wert Ihrer Standard- oder Probenlösungen im alkalischen

Bereich liegt, kann Thiamin schnell abgebaut werden.[9] Stellen Sie sicher, dass der pH-

Wert im sauren Bereich (vorzugsweise um pH 3–4,5) liegt und mit dem der Probenextrakte

übereinstimmt.[10]

Fehler bei der Standardvorbereitung: Thiamin ist hygroskopisch. Stellen Sie sicher, dass die

Reinheit und der Feuchtigkeitsgehalt Ihres analytischen Standards bei den Berechnungen

berücksichtigt werden.

F: Mein Riboflavin (B2)-Standard scheint sich bei der Vorbereitung schnell zu zersetzen. Was

könnte die Ursache sein?

A: Riboflavin ist extrem lichtempfindlich und unterliegt einem schnellen photochemischen

Abbau.[3][4]

Lichteinwirkung: Bereiten Sie alle Riboflavin-Lösungen bei minimalem Licht zu und lagern

Sie sie in Braunglasgefäßen oder mit Aluminiumfolie umwickelten Behältern.[6][16]

pH-Wert der Lösung: Riboflavin ist in basischen Lösungen löslich, aber instabil.[17] Die

Photostabilität ist pH-abhängig, mit optimaler Stabilität um pH 5-6.[4]
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Sauerstoff: Der Abbau erfolgt in Gegenwart von Sauerstoff schneller.[18] Das Entgasen von

Lösungsmitteln kann helfen, den Abbau zu verlangsamen.

F: Ich beobachte eine Verschlechterung meines Cyanocobalamin (B12)-Standards in einer

Multivitaminmischung. Wie kann ich das verhindern?

A: Der Abbau von Cyanocobalamin in Multivitaminstandards ist ein häufiges Problem, das oft

durch Wechselwirkungen mit anderen Komponenten verursacht wird.

Wechselwirkungen mit Vitaminen: Ascorbinsäure (Vitamin C), Thiamin (B1) und Niacinamid

können den Abbau von B12 beschleunigen.[10][11][19] Wenn möglich, bereiten Sie separate

Standardlösungen vor oder verwenden Sie Stabilisatoren.

Lichteinwirkung: B12 ist lichtempfindlich. Der photochemische Abbau führt zur Bildung von

Hydroxocobalamin (B12b) und Aquocobalamin (B12a).[1] Schützen Sie die Lösungen immer

vor Licht.

pH-Optimum: Halten Sie den pH-Wert der Lösung im optimalen Stabilitätsbereich von 4,0 bis

6,5.[1]

Stabilisierungsmittel: Die Zugabe von Sorbit hat sich als wirksam erwiesen, um den Abbau

von Cyanocobalamin in Gegenwart von Thiamin, Niacin und Ascorbinsäure deutlich zu

verhindern.[10] Auch die Verwendung von Chelatbildnern wie EDTA kann hilfreich sein.[12]

Quantitative Stabilitätsdaten
Die Stabilität von B-Vitaminen ist stark von den Umgebungsbedingungen abhängig. Die

folgenden Tabellen fassen die quantitativen Daten zum Abbau unter verschiedenen

Stressbedingungen zusammen.

Tabelle 1: Einfluss von pH-Wert und Temperatur auf die Thiamin (B1)-Stabilität
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Thiamin-
Salz

Konzentrati
on (mg/ml)

pH-Wert
Temperatur
(°C)

Beobachtet
e
Geschwindi
gkeitskonst
ante
(k_obs)

Aktivierung
senergie
(E_a)
(kcal/mol)

Thiaminmono

nitrat (TMN)
27 5.36–6.96 80

Schnellerer

Abbau im

Vergleich zu

TClHCl

21–25

Thiaminchlori

dhydrochlorid

(TClHCl)

27 1.12–3.59 80

94 %

verbleibend

nach 5 Tagen

21–32

Gemischte

Salze
20 3 25-80

Niedriger

k_obs
21–27

Gemischte

Salze
20 6 25-80

10-fach

höherer

k_obs als bei

pH 3

18–21

Daten aus[9]

Tabelle 2: Abbau von Cyanocobalamin (B12) und Hydroxocobalamin (B12b) in Gegenwart von

Ascorbinsäure (AH2)

Vitamin pH-Wert k_obs (s⁻¹) x 10⁻⁵ t₁/₂ (Stunden)

Cyanocobalamin

(B12)
1.0–8.0 0.08–1.05 13.7–137.5

Hydroxocobalamin

(B12b)
1.0–8.0 0.22–7.62 2.5–87.5

Bedingungen: 0,25 x 10⁻³ M AH2. Daten aus[11]
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Tabelle 3: Restgehalt ausgewählter B-Vitamine in kosmetischen Produkten nach 6 Monaten

Lagerung

Vitamin
Lagerung bei 25°C (% vom
Ausgangswert)

Lagerung bei 40°C (% vom
Ausgangswert)

Nicotinamid (B3) Stabil Stabil

Dexpanthenol (B5)
Formulierungsabhängiger

Abbau

Formulierungsabhängiger

Abbau

Pyridoxin (B6)
Formulierungsabhängiger

Abbau

Formulierungsabhängiger

Abbau

Cyanocobalamin (B12)
Formulierungsabhängiger

Abbau

Formulierungsabhängiger

Abbau

Daten aus[20]

Experimentelle Protokolle
Protokoll 1: Stabilitätsnachweisende HPLC-Methode für
B-Vitamine (B1, B2, B3, B6)
Dieses Protokoll beschreibt eine HPLC-Methode, die für die gleichzeitige Bestimmung der

Vitamine B1, B2, B3 und B6 in pharmazeutischen Flüssigdosierungsformen entwickelt und

validiert wurde.[21]

1. Chromatographische Bedingungen:

Säule: C18-Umkehrphasensäule (250 x 4,6 mm, 5 µm)

Mobile Phase:

Lösung A: 0,015 M 1-Hexansulfonsäure-Natriumsalz, pH-Wert mit Eisessig auf 3,0 ± 0,05

eingestellt

Lösung B: Methanol
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Elution: Gradientenelution

Flussrate: 1,5 ml/min

Detektion: UV bei 280 nm

Injektionsvolumen: 20 µl

2. Vorbereitung der Standardlösung:

Stammlösungen von Thiamin HCl (B1), Riboflavin (B2), Nicotinamid (B3) und Pyridoxin HCl

(B6) einzeln in einem geeigneten Verdünnungsmittel (z. B. Wasser:Acetonitril:Eisessig

94:5:1) herstellen.

Eine gemischte Arbeitsstandardlösung mit Konzentrationen von ca. 30 µg/ml (B1), 20 µg/ml

(B2), 168 µg/ml (B3) und 10 µg/ml (B6) herstellen.

3. Probenvorbereitung (Beispiel für Sirup):

Eine Menge Sirup, die 0,5 mg Vitamin B6 entspricht, in einen 50-ml-Messkolben überführen.

35 ml Verdünnungsmittel hinzufügen und 20–25 Minuten im Ultraschallbad behandeln.

Mit dem Verdünnungsmittel auf das Volumen auffüllen, gut mischen und in das HPLC-

System injizieren.

4. Erwartete Retentionszeiten:

Vitamin B3: ~6,3 min

Vitamin B2: ~15,1 min

Vitamin B6: ~19,9 min

Vitamin B1: ~42,7 min

Protokoll 2: Durchführung einer Zwangabbau-Studie
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Eine Zwangabbau-Studie ist unerlässlich, um die Stabilität eines Analyten zu bewerten und

sicherzustellen, dass die analytische Methode stabilitätsanzeigend ist.[22][23] Die Studie sollte

einen Abbau von 5–20 % des Wirkstoffs anstreben.[22]

1. Hydrolytischer Abbau (sauer und basisch):

Lösen Sie die Vitamin-B-Komplex-Probe in 1 N HCl (Säurehydrolyse) und 1 N NaOH

(Basenhydrolyse) in separaten Fläschchen.[24]

Erhitzen Sie die Proben (z. B. 1 Stunde auf einem kochenden Wasserbad).[24]

Kühlen Sie die Proben auf Raumtemperatur ab, neutralisieren Sie sie und verdünnen Sie sie

auf die Endkonzentration.

Analysieren Sie die Proben mittels HPLC.

2. Oxidativer Abbau:

Behandeln Sie die Vitaminprobe mit 3 % Wasserstoffperoxid (H₂O₂).[24][25]

Bewahren Sie die Lösung bei Raumtemperatur für eine bestimmte Zeit auf (z. B. 24

Stunden) oder erhitzen Sie sie, um den Abbau zu beschleunigen.[5][25]

Verdünnen Sie die Probe und analysieren Sie sie mittels HPLC.

3. Thermischer Abbau (trockene Hitze):

Setzen Sie die feste oder flüssige Probe erhöhten Temperaturen aus (z. B. 1 Stunde auf

einem kochenden Wasserbad).[24]

Lösen oder verdünnen Sie die Probe nach dem Abkühlen und analysieren Sie sie.

4. Photochemischer Abbau:

Setzen Sie die Probelösung einer Lichtquelle aus (z. B. UV-Lampe oder Tageslicht) für eine

definierte Dauer.

Bewahren Sie eine Kontrollprobe im Dunkeln auf.
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Analysieren Sie beide Proben, um den lichtinduzierten Abbau zu bewerten.

Visualisierungen
Die folgenden Diagramme veranschaulichen wichtige Arbeitsabläufe und Beziehungen im

Zusammenhang mit der Stabilität von Vitamin-B-Komplex-Standards.

Problem:
Geringe Analyt-Wiederfindung

Überprüfung der
Standard-/Probenvorbereitung

Adsorptive Verluste?

Vorbereitung OK

Lösung:
Lecks prüfen, mobile Phase
neu ansetzen, Säule prüfen

Fehler gefundenAnalyt-Instabilität?

Nein

Lösung:
Polypropylen/silanisiertes Glas

verwenden

Ja

HPLC-System-
Probleme?

Nein

Lösung:
pH-Wert anpassen, vor Licht/

Hitze schützen

Ja

Ja

Problem gelöst
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Click to download full resolution via product page

Abbildung 1: Workflow zur Fehlerbehebung bei geringer Analyt-Wiederfindung.
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(Beschleunigter Abbau)

Andere Vitamine
(z.B. Vit C, Thiamin)

Stabilisatoren
(z.B. Sorbit, EDTA)

verbessert

Click to download full resolution via product page

Abbildung 2: Schlüsselfaktoren, die die Stabilität von Cyanocobalamin (B12) beeinflussen.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.benchchem.com/product/b1173480?utm_src=pdf-body-img
https://www.benchchem.com/product/b1173480?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173480?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Auswahl des Lösungsmittels/
pH-Werts für B-Komplex-Standard
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Abbildung 3: Entscheidungsbaum zur Auswahl von Lösungsmittel und pH-Bedingungen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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